2,5-difluoro-N-{2-[2-(3-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2,5-difluoro-N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide” is a complex organic molecule that contains several functional groups and rings, including a thiazole ring and a triazole ring . These types of compounds are often used in medicinal chemistry due to their wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The thiazole and triazole rings would contribute to the rigidity of the molecule, while the various substituents would affect its overall polarity and reactivity .Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on the specific substituents present on the molecule. Thiazole and triazole rings can participate in a variety of reactions, including substitution reactions, addition reactions, and redox reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as the presence of multiple rings, the types and positions of substituents, and the overall size and shape of the molecule would all affect its properties .Mechanism of Action
The mechanism of action of this compound would depend on its specific biological activity. Thiazole and triazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities . The specific mechanism of action would likely involve interactions with biological targets such as enzymes or receptors .
Safety and Hazards
Future Directions
Given the wide range of biological activities exhibited by thiazole and triazole derivatives, this compound could potentially be of interest in the field of medicinal chemistry . Future research could involve further exploration of its biological activities, optimization of its properties through structural modifications, and investigation of its mechanism of action .
Properties
CAS No. |
946206-75-3 |
---|---|
Molecular Formula |
C18H13F3N4O2S2 |
Molecular Weight |
438.5 g/mol |
IUPAC Name |
2,5-difluoro-N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzenesulfonamide |
InChI |
InChI=1S/C18H13F3N4O2S2/c19-12-3-1-2-11(8-12)17-23-18-25(24-17)14(10-28-18)6-7-22-29(26,27)16-9-13(20)4-5-15(16)21/h1-5,8-10,22H,6-7H2 |
InChI Key |
DCRHIMJTXWOMMN-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)F)C2=NN3C(=CSC3=N2)CCNS(=O)(=O)C4=C(C=CC(=C4)F)F |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NN3C(=CSC3=N2)CCNS(=O)(=O)C4=C(C=CC(=C4)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.